3-(2-Aminophenyl)-1,3-oxazolidin-2-one
Overview
Description
The compound “3-(2-Aminophenyl)-1,3-oxazolidin-2-one” belongs to a class of organic compounds known as oxazolidinones . These compounds contain an oxazolidinone moiety, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom .
Synthesis Analysis
While specific synthesis methods for “3-(2-Aminophenyl)-1,3-oxazolidin-2-one” were not found, similar compounds such as 1-acyl-3-(2-aminophenyl) thioureas have been synthesized and their biological activities towards Nippostrongylus brazilliensis were demonstrated .Scientific Research Applications
Anti-Intestinal Nematode Treatment
The compound has been identified as a potential lead for anti-intestinal nematode treatment. Derivatives of 3-(2-Aminophenyl)-1,3-oxazolidin-2-one, specifically 1-acyl-3-(2’-aminophenyl) thioureas, have shown promising results in deparasitization activities against Nippostrongylus brazilliensis in rats . This suggests its potential use in developing new treatments for parasitic infections.
Anticancer Activity
Ruthenium (II)/(III) DMSO-based complexes of 2-Aminophenyl Benzimidazole, which is structurally related to 3-(2-Aminophenyl)-1,3-oxazolidin-2-one, have demonstrated significant in vitro and in vivo anticancer activity . These complexes have shown potential in intercalating with DNA and inducing apoptosis, making them promising candidates for chemotherapy.
Synthesis of Prodrugs
The structural framework of 3-(2-Aminophenyl)-1,3-oxazolidin-2-one can be utilized in the synthesis of prodrugs. Prodrugs are designed to improve the solubility, absorption, and clinical efficacy of drugs, which is particularly beneficial for compounds with limited solubility like benzimidazoles .
Development of Antiviral Agents
Thiourea derivatives, which can be synthesized from 3-(2-Aminophenyl)-1,3-oxazolidin-2-one, exhibit potent antiviral activities. These derivatives can be explored further to develop new antiviral agents that could be effective against various viral infections .
Antibacterial Applications
Similarly, the antibacterial properties of thiourea derivatives suggest that 3-(2-Aminophenyl)-1,3-oxazolidin-2-one could serve as a precursor in the development of new antibacterial agents. This is particularly relevant in the context of increasing antibiotic resistance .
Cytotoxicity Studies
The compound’s derivatives can be used in cytotoxicity studies to evaluate their effects on different cell lines. This is crucial in drug development to ensure the safety and efficacy of new therapeutic agents .
Future Directions
properties
IUPAC Name |
3-(2-aminophenyl)-1,3-oxazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c10-7-3-1-2-4-8(7)11-5-6-13-9(11)12/h1-4H,5-6,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXRJOYLGTIOAHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)N1C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651039 |
Source
|
| Record name | 3-(2-Aminophenyl)-1,3-oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
936940-54-4 |
Source
|
| Record name | 3-(2-Aminophenyl)-1,3-oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(2-aminophenyl)-1,3-oxazolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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